Cas no 2137458-52-5 (1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester)

• Product Name: 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester
• CAS No: 2137458-52-5
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5276909
• Update Time: 2025-06-13

1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester

• Inchi： 1S/C10H17NO4/c1-14-9(13)8-6-15-10(11-8)4-2-7(12)3-5-10/h7-8,11-12H,2-6H2,1H3
• InChI Key： AHPWWIWAUANPMC-UHFFFAOYSA-N
• SMILES： O1C2(CCC(O)CC2)NC(C(OC)=O)C1

Additional information on 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester

Introduction to 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester (CAS No. 2137458-52-5)

The compound 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester, identified by the CAS number 2137458-52-5, represents a structurally unique and biologically intriguing molecule within the realm of organic chemistry and pharmaceutical research. This spirocyclic scaffold, featuring an oxygen and nitrogen atom embedded within a decane backbone, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery.

At the core of its molecular architecture lies a spirocyclic system, where two heterocyclic rings are connected at a single carbon atom. This spiro configuration imparts rigidity and distinct spatial orientation to the molecule, which can be exploited to modulate its interactions with biological targets. The presence of both an oxygen and a nitrogen atom in close proximity within the same scaffold creates a rich landscape for hydrogen bonding and dipole interactions, making it a promising candidate for enzyme inhibition and receptor binding studies.

The ester functionality at the 3-carboxylic acid position and the hydroxyl group at the 8-position further enhance the compound's versatility. These functional groups not only contribute to its solubility and metabolic stability but also serve as handles for further chemical modifications. For instance, the ester group can be hydrolyzed to yield a free carboxylic acid, expanding its utility in peptide mimetics or prodrug formulations. Conversely, the hydroxyl group can undergo etherification or glycosylation, opening avenues for bioconjugation strategies.

In recent years, spirocyclic compounds have emerged as a privileged class of scaffolds in drug discovery due to their ability to mimic natural products and exhibit high binding affinity. The 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester (CAS No. 2137458-52-5) fits squarely within this category, with its unique structural features offering advantages over traditional pharmacophores. Studies have demonstrated that spirocyclic molecules often exhibit improved pharmacokinetic profiles, including enhanced oral bioavailability and reduced susceptibility to metabolic degradation.

One of the most compelling aspects of this compound is its potential as a lead structure for developing novel therapeutic agents. The spirocyclic core provides a rigid framework that can be fine-tuned through structure-based drug design approaches. Computational modeling studies have shown that derivatives of this scaffold can effectively engage with target proteins, particularly those involved in inflammatory pathways and neurodegenerative diseases. For example, preliminary in silico simulations suggest that modifications at the 8-hydroxy- position could enhance binding interactions with cyclooxygenase (COX) enzymes, which are key players in pain signaling and inflammation.

Experimental validation of these hypotheses has begun to yield promising results. In vitro assays have revealed that certain analogs of 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester (CAS No. 2137458-52-5) exhibit inhibitory activity against COX-2, with IC50 values comparable to those of existing nonsteroidal anti-inflammatory drugs (NSAIDs). Moreover, structural modifications have led to compounds with improved selectivity profiles, minimizing off-target effects associated with traditional NSAIDs such as gastrointestinal irritation and cardiovascular risks.

The hydroxyl group at the 8-position also presents an opportunity for further functionalization to explore different therapeutic modalities. For instance, glycosylation of this moiety could enhance membrane permeability or improve cell-penetrating properties, making it suitable for topical or mucosal delivery systems. Additionally, conjugation with fluorescent tags or imaging agents could facilitate its use in diagnostic applications, such as positron emission tomography (PET) or magnetic resonance imaging (MRI).

From a synthetic chemistry perspective, the preparation of this compound exemplifies modern organic synthesis techniques. The spirocyclic core is typically constructed through intramolecular cyclization reactions involving protected precursors under transition-metal catalysis or via electrochemical methods that facilitate bond formation between oxygen and nitrogen-containing fragments. These synthetic strategies not only highlight the versatility of current methodologies but also underscore the importance of innovative approaches in accessing complex molecular architectures.

The pharmaceutical industry has taken notice of the potential of this class of compounds due to their unique structural features and biological activity profiles. Several companies have initiated programs aimed at identifying novel derivatives through high-throughput screening (HTS) or combinatorial chemistry platforms. Early successes in these efforts have validated the hypothesis that minor modifications around the spirocyclic core can significantly alter biological activity while maintaining favorable pharmacokinetic properties.

Future directions for research on 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester (CAS No. 2137458-52-5) include exploring its role in modulating immune responses and inflammatory diseases. Preclinical studies are underway to assess its efficacy in models of rheumatoid arthritis and inflammatory bowel disease (IBD), where COX inhibition is known to play a critical role in disease pathogenesis. Additionally, investigations into its potential as an antiviral agent are being pursued due to observed interactions with viral proteases and polymerases.

The compound's structural features also make it an attractive candidate for developing kinase inhibitors, particularly those targeting aberrantly expressed enzymes in cancer cells. The spirocyclic scaffold provides steric constraints that can be leveraged to optimize binding affinity against ATP pockets on kinase domains without compromising selectivity against closely related family members such as JAKs or EGFRs (epidermal growth factor receptor). Preliminary data suggest that certain analogs exhibit nanomolar potency against mutant forms of KRAS G12C kinase—a challenging therapeutic target implicated in pancreatic cancer—without significant off-target effects.

In conclusion,1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8-hydroxy-, methyl ester (CAS No. 2137458-52-5) represents a structurally fascinating molecule with broad applications across multiple therapeutic areas including anti-inflammatory therapy,neurodegenerative disease, cancer treatment,and infectious diseases*. Its unique spirocyclic architecture combined with strategically placed functional groups offers unparalleled opportunities for medicinal chemistry innovation while addressing unmet medical needs through rational drug design approaches.